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Compound of Interest

Compound Name: 1-Naphthohydrazide

Cat. No.: B185670 Get Quote

An In-depth Analysis of NMR, IR, and Mass Spectrometry Data for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 1-
Naphthohydrazide (also known as naphthalene-1-carbohydrazide), a versatile building block

in medicinal chemistry and materials science. The following sections detail its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a

foundational dataset for its identification, characterization, and application in further research

and development.

Spectroscopic Data Summary
The empirical formula for 1-Naphthohydrazide is C₁₁H₁₀N₂O, with a molecular weight of

186.21 g/mol . The key spectroscopic data are summarized in the tables below.

NMR Spectral Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the

molecular structure of organic compounds. The ¹H and ¹³C NMR data provide detailed

information about the hydrogen and carbon framework of 1-Naphthohydrazide.

Table 1: ¹H NMR Spectral Data of 1-Naphthohydrazide
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

search results

Table 2: ¹³C NMR Spectral Data of 1-Naphthohydrazide

Chemical Shift (δ) ppm Assignment

Data not available in search results

Note: Specific experimental ¹H and ¹³C NMR data for 1-Naphthohydrazide were not available

in the provided search results. The tables are formatted for the inclusion of such data when

obtained.

IR Spectral Data
Infrared (IR) spectroscopy identifies functional groups within a molecule by measuring the

absorption of infrared radiation. The IR spectrum of 1-Naphthohydrazide is expected to show

characteristic peaks for the amide and aromatic functionalities.

Table 3: IR Absorption Bands of 1-Naphthohydrazide

Wavenumber (cm⁻¹) Functional Group Assignment

Data not available in search results

Note: A detailed peak list for the IR spectrum of 1-Naphthohydrazide was not available in the

provided search results. The table is structured for the input of experimental IR data.

Mass Spectrometry Data
Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a

molecule and its fragments, confirming the molecular weight and offering insights into its

structure.
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Table 4: Mass Spectrometry Data of 1-Naphthohydrazide

m/z Ion Assignment

186 [M]⁺ (Molecular Ion)

157 [M - NHNH₂]⁺

129 [C₁₀H₇]⁺ (Naphthyl cation)

128 [C₁₀H₈]⁺ (Naphthalene)

102 [C₈H₆]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented. Specific parameters may vary depending on the instrumentation and experimental

conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of 1-Naphthohydrazide is prepared by dissolving the sample in a deuterated solvent

(e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. ¹H and ¹³C NMR spectra are recorded on a

spectrometer, typically operating at a frequency of 300 MHz or higher for protons. Chemical

shifts are reported in parts per million (ppm) relative to an internal standard, such as

tetramethylsilane (TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy
The IR spectrum of solid 1-Naphthohydrazide is typically obtained using the KBr pellet

method. A small amount of the finely ground sample is mixed with dry potassium bromide (KBr)

powder and pressed into a thin, transparent pellet. The spectrum is then recorded using a

Fourier-Transform Infrared (FTIR) spectrometer.

Mass Spectrometry (MS)
The mass spectrum is obtained using an electron ionization (EI) mass spectrometer. The solid

sample is introduced into the ion source, where it is vaporized and bombarded with a beam of
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high-energy electrons. This causes the molecule to ionize and fragment. The resulting ions are

then separated based on their mass-to-charge ratio and detected.

Visualization of Spectroscopic Workflow
The general workflow for the spectroscopic analysis of a chemical compound like 1-
Naphthohydrazide is illustrated in the following diagram.
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To cite this document: BenchChem. [Spectroscopic Profile of 1-Naphthohydrazide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185670#spectroscopic-data-of-1-naphthohydrazide-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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